Cas no 15597-76-9 (5-Chlorosalicylidene Aniline)

• Product Name: 5-Chlorosalicylidene Aniline
• CAS No: 15597-76-9
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• MDL: MFCD00038503
• CID: 149544
• PubChem ID: 139957
• Update Time: 2025-08-03

5-Chlorosalicylidene Aniline Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2-[(phenylimino)methyl]-
• 5-CHLOROSALICYLIDENE ANILINE
• 5-chloro-N-phenylsalicylideneamine
• 5-chlorosalicylanil
• N-<5-Chlor-salicyliden>-anilin
• N-5-Chlorosalicylideneaniline
• 5-CHLOROSALICYLIDENEANILINE
• (E)-4-chloro-2-((phenylimino)methyl)phenol
• AKOS001112627
• N-(5-Chlorosalicylidene)aniline
• CHEMBL3098348
• 4-chloro-2-(phenyliminomethyl)phenol
• Z86003787
• Phenol, 4-chloro-2-[(phenylimino)methyl]-
• SCHEMBL6037206
• 4-Chloro-2-[(E)-(phenylimino)methyl]phenol #
• BS-10421
• 4-Chloro-2-[(E)-(phenylimino)methyl]phenol
• 4-chloro-2-[(phenylimino)methyl]phenol
• 4-Chloro-2-((phenylimino)methyl)phenol
• 15597-76-9
• N-(5-chloro-2-hydroxybenzylidene)aniline
• FT-0620337
• MFCD00038503
• USHSXCMBQPJHEF-OQLLNIDSSA-N
• AKOS030241119
• 5-Chlorosalicylidene Aniline

• MDL： MFCD00038503
• Inchi： 1S/C13H10ClNO/c14-11-6-7-13(16)10(8-11)9-15-12-4-2-1-3-5-12/h1-9,16H/b15-9+
• InChI Key： USHSXCMBQPJHEF-OQLLNIDSSA-N
• SMILES： ClC1C=CC(=C(/C=N/C2C=CC=CC=2)C=1)O

Computed Properties

• Exact Mass: 231.04500
• Monoisotopic Mass: 231.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.27
• Boiling Point: 332.8°C at 760 mmHg
• Flash Point: 155.1°C
• Refractive Index: 1.631
• PSA: 32.59000
• LogP: 3.79620